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Compound of Interest

Compound Name: 3-Methylcyclopentanol

Cat. No.: B093247 Get Quote

A Technical Guide to 3-Methylcyclopentanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylcyclopentanol, a cyclic

alcohol that serves as a versatile building block in organic synthesis. This document details its

chemical identity, physicochemical properties, and a representative experimental protocol for its

synthesis. A logical workflow for its preparation is also presented visually.

Core Chemical Information
CAS Number: 18729-48-1[1][2][3][4][5][6][7][8]

Molecular Formula: C₆H₁₂O[1][2][3][7][9][10][11][12]

Physicochemical Data
A summary of key quantitative data for 3-Methylcyclopentanol is presented in Table 1. This

information is crucial for its application in experimental settings, particularly for reaction setup

and purification procedures.
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Property Value Source(s)

Molecular Weight 100.16 g/mol [4][10][12]

Boiling Point 149-150 °C [12]

Density 0.91 g/mL at 25 °C [12]

Refractive Index (n²⁰/D) 1.446 [12]

Flash Point 55 °C (131 °F) [12]

Physical Form Clear, colorless liquid [1][13]

Synthesis of 3-Methylcyclopentanol: An
Experimental Protocol
The synthesis of 3-Methylcyclopentanol can be effectively achieved through the reduction of

3-methylcyclopentanone. The following protocol is a representative method that can be

adapted for laboratory-scale synthesis.

Diastereoselective Reduction of 3-
Methylcyclopentanone
This procedure focuses on the reduction of the ketone precursor to the corresponding alcohol.

The choice of reducing agent can influence the stereochemical outcome.

Materials:

3-methylcyclopentanone

Sodium borohydride (NaBH₄) or Lithium aluminum hydride (LiAlH₄)

Methanol or anhydrous diethyl ether

Hydrochloric acid (1 M)

Saturated aqueous sodium bicarbonate solution
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Brine (saturated aqueous sodium chloride)

Anhydrous magnesium sulfate (MgSO₄)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-

methylcyclopentanone (1 equivalent) in a suitable solvent (e.g., methanol for NaBH₄

reduction).

Cooling: Cool the solution in an ice bath to 0 °C.

Addition of Reducing Agent: Slowly add the reducing agent (e.g., sodium borohydride, 1.1

equivalents) portion-wise to the stirred solution, maintaining the temperature at 0 °C.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours.

Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting

material is consumed.

Quenching: Carefully quench the reaction by slowly adding 1 M hydrochloric acid at 0 °C

until the effervescence ceases.

Work-up: Remove the organic solvent under reduced pressure. Add water to the residue and

extract the aqueous layer with an organic solvent (e.g., diethyl ether, 3 x 50 mL).

Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium

bicarbonate solution and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to yield the crude 3-Methylcyclopentanol.

Purification: The crude product can be purified by fractional distillation under reduced

pressure or by flash column chromatography on silica gel.

Synthetic Workflow
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The following diagram illustrates a logical workflow for the synthesis of 3-Methylcyclopentanol
from its ketone precursor.

3-Methylcyclopentanone
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Add Sodium Borohydride
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Extract with
Diethyl Ether

Wash with NaHCO₃

and Brine

Dry over MgSO₄

Concentrate in vacuo
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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